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Compound of Interest

Compound Name: 2,2-Dinitropropane-1,3-diol

CAS No.: 2736-80-3

Cat. No.: B1619563

Get Quote

Executive Summary & Scope
2,2-Dinitropropane-1,3-diol (DNPD) is a critical gem-dinitro intermediate. While industrial

routes often employ oxidative nitration using potassium ferricyanide or persulfates to reduce

cost, these methods frequently generate impurities (e.g., cyclic acetals) that are difficult to

remove.

For laboratory-scale applications where purity is paramount, the Kaplan-Shechter reaction

(oxidative nitration using silver nitrate) remains the gold standard. This protocol details the

synthesis starting from commercially available nitromethane, proceeding through the mononitro

precursor (2-nitropropane-1,3-diol), and concluding with the oxidative nitration to the target

gem-dinitro diol.

Safety Directives (Critical)
Energetic Potential: DNPD and its precursors are energetic materials.[1] While less sensitive

than nitrate esters, they possess explosive potential. Never heat neat material above 100°C.
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Silver Waste: This protocol generates silver residues. All aqueous waste must be segregated

for silver recovery; do not dispose of in general chemical drains.

Temperature Control: The oxidative nitration is exothermic. Failure to maintain

may result in a runaway reaction or decomposition of the nitronate salt.

Reaction Mechanism & Workflow
The synthesis proceeds in two distinct stages. First, the Henry reaction condenses

nitromethane with formaldehyde.[2] Second, the resulting mononitro diol is converted to its

nitronate salt and oxidatively nitrated.
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Figure 1: Synthetic pathway from Nitromethane to DNPD.

Materials & Equipment
Reagent Grade Role

Nitromethane 98%+ Starting Material

Formaldehyde 37% aq. Reagent (Henry Rxn)

Potassium Hydroxide Pellets Base (Salt formation)

Sodium Nitrite ACS Reagent Nitrating Agent

Silver Nitrate 99% Oxidant

Diethyl Ether Anhydrous Extraction Solvent

Equipment:
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3-Neck Round Bottom Flask (500 mL) with mechanical stirrer.

Internal thermometer (Digital, fast response).

Ice/Salt bath (

to

capability).

Vacuum filtration setup (Buchner funnel).

Experimental Protocol
Stage 1: Synthesis of 2-Nitropropane-1,3-diol (NPD)
Note: If NPD is purchased commercially, proceed directly to Stage 2.

Stoichiometry: Charge a reaction vessel with Nitromethane (1.0 eq) and Formaldehyde (37%

solution, 2.2 eq).

Catalysis: Add catalytic Potassium Hydroxide (0.05 eq dissolved in minimal methanol).

Reaction: Stir at 30–35°C for 4 hours. The reaction is mildly exothermic; monitor

temperature.

Workup: Neutralize with dilute HCl. Evaporate water under reduced pressure (bath

) to obtain a semi-solid residue. Recrystallize from Ethyl Acetate/Chloroform to yield white
crystals (MP: 50–52°C).

Stage 2: Oxidative Nitration to 2,2-Dinitropropane-1,3-
diol
Based on the Kaplan-Shechter methodology.

Step 2.1: Preparation of the Nitronate Salt

Dissolve 2-nitropropane-1,3-diol (12.1 g, 0.10 mol) in Methanol (50 mL).
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In a separate beaker, dissolve KOH (5.6 g, 0.10 mol) in Methanol (30 mL).

Slowly add the KOH solution to the NPD solution at

.

The potassium nitronate salt will precipitate. Filter rapidly, wash with cold methanol, and use

immediately (do not store dry nitronate salts for extended periods).

Step 2.2: Oxidative Nitration

Setup: Place the wet potassium nitronate salt (from Step 2.1) into a 500 mL flask containing

Distilled Water (100 mL) and Sodium Nitrite (10.35 g, 0.15 mol). Stir to dissolve/suspend.

Cooling: Cool the mixture to 0°C using an ice/salt bath.

Addition: Prepare a solution of Silver Nitrate (34.0 g, 0.20 mol) in Water (50 mL).

Critical: Add the

solution dropwise over 45 minutes.

Control: Maintain internal temperature below 5°C.[2] If temp rises, stop addition.

Reaction: As silver nitrate is added, metallic silver will precipitate as a dark grey/black solid.

Stir for an additional 60 minutes at

after addition is complete.

Step 2.3: Isolation

Filtration: Filter the reaction mixture through a Celite pad to remove the metallic silver. Wash

the silver cake with a small amount of water.

Safety: The wet silver cake may contain adsorbed organic nitrates. Rinse thoroughly with

water before disposal/recovery.

Extraction: Extract the clear aqueous filtrate with Diethyl Ether (3 x 75 mL).
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Note: DNPD is highly soluble in ether. Ethyl acetate can be used but extracts more

impurities.

Drying: Dry the combined organic layers over anhydrous Magnesium Sulfate (

).

Concentration: Filter and evaporate the solvent under vacuum at room temperature. Do not

heat above 40°C.

Product: 2,2-Dinitropropane-1,3-diol is obtained as a waxy white to off-white solid.

Yield: Expected 60–75%.
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Figure 2: Operational workflow for the oxidative nitration step.

Quality Control & Characterization
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Parameter Specification Method

Appearance White waxy solid / crystals Visual

Melting Point 138–140°C (Dec) Capillary (Caution)

1H NMR (DMSO-d6)

4.2–4.5 (s, 4H,

), 5.8 (br, 2H,

)

400 MHz NMR

IR Spectroscopy

1570, 1340

(

stretch)

FTIR (ATR)

Note on Melting Point: Literature values vary due to decomposition near the melting point.

Purity is best assessed via HPLC or NMR.

Troubleshooting Guide
Low Yield: Often caused by insufficient cooling during the

addition. If the temperature spikes, the nitronate oxidizes to aldehydes/ketones or
decomposes.

Blue/Green Color: Indicates the presence of nitroso intermediates (

). Increase reaction time or ensure fresh

is used.

Product is Oil: DNPD can be hygroscopic. Dry thoroughly under high vacuum. If it remains

an oil, recrystallize from a Chloroform/Ether blend.

References
Kaplan, R. B., & Shechter, H. (1961). Oxidative Nitration of Nitronate Salts. Journal of the

American Chemical Society, 83(16), 3535–3536. Link

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fja01477a044
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Agrawal, J. P., & Hodgson, R. D. (2007). Organic Chemistry of Explosives. Wiley. (Chapter 1:

Synthetic Routes to Aliphatic C-Nitro Functionality). Link

Feuer, H. (1964). The Chemistry of the Nitro and Nitroso Groups. Interscience Publishers.

Highsmith, T. K., et al. (1991). Synthesis of gem-dinitro compounds. U.S. Patent 5,043,489.

Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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